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Compound of Interest

Compound Name: 2-Methyl-5-nitroaniline hydrate

Cat. No.: B1603624

Technical Support Center: 2-Methyl-5-
hitroaniline Hydrate

This technical support center provides guidance for researchers, scientists, and drug
development professionals on mitigating exposure risks when working with 2-Methyl-5-
nitroaniline hydrate.

Frequently Asked Questions (FAQSs)

What is 2-Methyl-5-nitroaniline hydrate and what are its primary hazards?

2-Methyl-5-nitroaniline hydrate is an aromatic amine and nitroaromatic compound that exists
as a solid crystalline material, typically yellow to orange-brown.[1] It is primarily used in the
synthesis of dyes and as a laboratory chemical.[1][2] The main hazards associated with this
compound are its toxicity if swallowed, in contact with skin, or if inhaled.[2] It is also suspected
of causing cancer and may cause damage to organs, particularly the blood, through prolonged
or repeated exposure.[3] Acute exposure can lead to symptoms like headache, nausea, and
methemoglobinemia, a condition that reduces the oxygen-carrying capacity of the blood.[1][4]

What are the immediate first aid measures in case of exposure?
In case of any exposure, it is crucial to seek immediate medical attention.[2][5]

 Ingestion: Immediately call a poison center or doctor. Rinse the mouth with water.[2][5]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1603624?utm_src=pdf-interest
https://www.benchchem.com/product/b1603624?utm_src=pdf-body
https://www.benchchem.com/product/b1603624?utm_src=pdf-body
https://www.benchchem.com/product/b1603624?utm_src=pdf-body
https://www.benchchem.com/product/b1603624?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-methyl-5-nitroaniline-dic1567.html
https://wap.guidechem.com/encyclopedia/2-methyl-5-nitroaniline-dic1567.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://hhpprtv.ornl.gov/issue_papers/Methyl5Nitroaniline2.pdf
https://wap.guidechem.com/encyclopedia/2-methyl-5-nitroaniline-dic1567.html
https://www.guidechem.com/msds/99-55-8.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://www.carlroth.com/medias/SDB-9878-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjIxOTV8YXBwbGljYXRpb24vcGRmfGFHSXdMMmhpWWk4NU1UYzNOREk0TVRNeE9EY3dMMU5FUWw4NU9EYzRYMGRDWDBWT0xuQmtaZ3wxNzFjYzIyODNkMDU3OTA3NmVmY2UxZDU1YWEzMzI2MDEzNTBkY2Q2NjIwNTYzOGRiNjJhMzYxNjliOTNhYjIy
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://www.carlroth.com/medias/SDB-9878-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjIxOTV8YXBwbGljYXRpb24vcGRmfGFHSXdMMmhpWWk4NU1UYzNOREk0TVRNeE9EY3dMMU5FUWw4NU9EYzRYMGRDWDBWT0xuQmtaZ3wxNzFjYzIyODNkMDU3OTA3NmVmY2UxZDU1YWEzMzI2MDEzNTBkY2Q2NjIwNTYzOGRiNjJhMzYxNjliOTNhYjIy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Skin Contact: Immediately take off all contaminated clothing and wash the skin with plenty of
water.[2][5]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor.[2] If breathing stops, provide artificial respiration.[5]

o Eye Contact: Rinse eyes cautiously with water for several minutes as a precaution.[2][5]
What personal protective equipment (PPE) is required when handling this chemical?

Appropriate PPE is essential to minimize exposure. This includes:

Hand Protection: Wear suitable chemical-resistant gloves.[1][6]
o Eye/Face Protection: Use chemical safety goggles or a face shield.[2][6]

o Skin and Body Protection: Wear protective clothing to prevent skin contact.[1][2] In case of
potential for significant exposure, complete protective clothing is recommended.[2]

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator with a particulate
filter is necessary.[7] Work should be conducted in a well-ventilated area or under a chemical
fume hood.[2][4][6]

How should 2-Methyl-5-nitroaniline hydrate be stored?

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[2][4] It
should be stored locked up and away from incompatible materials such as strong oxidizing
agents, acids, acid chlorides, acid anhydrides, and chloroformates.[1][4][8]

What should be done in case of a spill?

In the event of a spill:

o Evacuate unnecessary personnel from the area.[2]
o Ensure adequate ventilation.[2][4]

» Wear appropriate personal protective equipment.[2][4]
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Avoid generating dust.[4][6]

disposal.[2][8] Do not dry sweep.[4]

Clean the affected area thoroughly.

Hazard Data Summary

Carefully sweep up the solid material and place it into a suitable, labeled container for

Prevent the substance from entering drains or waterways.[4][5]

Hazard Classification

Category

Acute Toxicity (Oral)

Category 3[1][2]

Acute Toxicity (Dermal)

Category 3[1][2]

Acute Toxicity (Inhalation)

Category 3[1][2]

Carcinogenicity

Category 2[2]

Specific Target Organ Toxicity (Repeated
Exposure)

Category 2 (Blood)

Hazardous to the Aquatic Environment (Chronic)

Category 3[2]

Physical and Chemical Properties

Appearance Bright yellow powder[1][7]

Molecular Formula C7H8N202[2]

Molecular Weight 152.15 g/mol [7]

Melting Point 103-106 °CJ[9]

Solubility Limited solubility in water; soluble in organic

solvents like ethanol and acetone[1]

Octanol/Water Partition Coefficient (log Kow)

1.87[1]

Experimental Workflow and Hazard Mitigation

© 2025 BenchChem. All rights reserved.

3/11 Tech Support


https://www.guidechem.com/msds/99-55-8.html
https://pim-resources.coleparmer.com/sds/67941.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC168390050&productDescription=2-FLUORO-5-NITROANILINE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/99-55-8.html
https://www.guidechem.com/msds/99-55-8.html
https://www.carlroth.com/medias/SDB-9878-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjIxOTV8YXBwbGljYXRpb24vcGRmfGFHSXdMMmhpWWk4NU1UYzNOREk0TVRNeE9EY3dMMU5FUWw4NU9EYzRYMGRDWDBWT0xuQmtaZ3wxNzFjYzIyODNkMDU3OTA3NmVmY2UxZDU1YWEzMzI2MDEzNTBkY2Q2NjIwNTYzOGRiNjJhMzYxNjliOTNhYjIy
https://wap.guidechem.com/encyclopedia/2-methyl-5-nitroaniline-dic1567.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://wap.guidechem.com/encyclopedia/2-methyl-5-nitroaniline-dic1567.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://wap.guidechem.com/encyclopedia/2-methyl-5-nitroaniline-dic1567.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://wap.guidechem.com/encyclopedia/2-methyl-5-nitroaniline-dic1567.html
https://pubchem.ncbi.nlm.nih.gov/compound/7444
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/7444
https://www.sigmaaldrich.com/US/en/product/aldrich/402729
https://wap.guidechem.com/encyclopedia/2-methyl-5-nitroaniline-dic1567.html
https://wap.guidechem.com/encyclopedia/2-methyl-5-nitroaniline-dic1567.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

A structured approach is critical when working with potent compounds like 2-Methyl-5-
nitroaniline hydrate. The following workflow diagram illustrates the key stages of an
experimental process, from planning to disposal, incorporating necessary safety measures at
each step.
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Experimental Workflow for Handling Potent Compounds
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Caption: A generalized workflow for safely handling potent chemical compounds in a laboratory
setting.
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Issue

Possible Cause

Recommended Action

Accidental skin contact

Improper PPE (e.g., torn glove)

or handling technique.

Immediately follow first aid
procedures: remove
contaminated clothing and
wash the affected area with
copious amounts of water for
at least 15 minutes. Seek
immediate medical attention.
[6] Review and improve
handling procedures and PPE

selection.

Visible dust outside of
containment (e.g., fume hood,

glove box)

Improper handling technique
(e.g., creating air currents), or

failure of engineering controls.

Stop work immediately.
Evacuate the area if
necessary. Follow spill cleanup
procedures. Re-evaluate
engineering controls and
handling techniques to
minimize dust generation.
Ensure proper negative

pressure in containment.

Feeling unwell after working
with the compound (e.g.,

headache, dizziness)

Possible inhalation or dermal

exposure.

Immediately move to fresh air.
Seek medical attention and
inform them of the chemical
you were working with. Review
your PPE and engineering
controls to identify and correct

the source of exposure.

Contamination of personal

clothing

Splash or improper
gowning/de-gowning

procedure.

Immediately remove
contaminated clothing while
avoiding contact with skin.
Wash the affected skin area
thoroughly. Contaminated
clothing must be

decontaminated before reuse
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or disposed of as hazardous

waste.[2][4]

Hazard Control Workflow

The hierarchy of controls is a fundamental concept in occupational safety for mitigating risks.
This diagram illustrates the logical application of these controls when working with 2-Methyl-5-

nitroaniline hydrate.
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ard Control Hierarchy for 2-Methyl-5-nitroaniline Hydrate

Click to download full resolution via product page

Caption: A diagram illustrating the hierarchy of controls for mitigating exposure to hazardous
chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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